3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine

• Molecular Formula: C7H7F3N2O2S
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 3-methyl-5-(trifluoromethylsulfonyl)pyridin-2-amine
• InChI: InChI=1S/C7H7F3N2O2S/c1-4-2-5(3-12-6(4)11)15(13,14)7(8,9)10/h2-3H,1H3,(H2,11,12)
• InChI Key: IYSXYCBJTGVBRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1N)S(=O)(=O)C(F)(F)F

Description

3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine is a heterocyclic aromatic compound featuring a pyridine core substituted with a methyl group at position 3 and a trifluoromethanesulfonyl group at position 3. The trifluoromethanesulfonyl (SO₂CF₃) group is a strong electron-withdrawing moiety, enhancing the compound’s stability and reactivity in electrophilic substitution reactions. This compound is primarily utilized in pharmaceutical and agrochemical research as a key intermediate for synthesizing sulfonamide derivatives or kinase inhibitors . Its structural uniqueness lies in the synergistic effects of the methyl group (moderate electron-donating) and the trifluoromethanesulfonyl group (electron-withdrawing), which influence its solubility, metabolic resistance, and binding affinity in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine typically involves the introduction of a trifluoromethyl group into the pyridine ring. One common method is the radical trifluoromethylation of pyridine derivatives. This process can be achieved using reagents such as trifluoromethyl iodide (CF3I) in the presence of a radical initiator .

Industrial Production Methods

Industrial production of fluorinated pyridines often involves the use of specialized fluorinating agents and catalysts to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine can undergo various chemical reactions, including:

Substitution Reactions: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Methylation: The compound can act as a methylating agent, transferring its methyl group to other molecules.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) and dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, methylation reactions can produce methylated derivatives of various organic compounds .

Scientific Research Applications

3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Utilized in the development of advanced materials with unique properties

Mechanism of Action

The mechanism of action of 3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s ability to interact with biological molecules, potentially inhibiting enzymes or receptors involved in disease pathways. The exact molecular targets and pathways can vary depending on the specific application .

Comparison with Similar Compounds

Table 1: Substituent Effects and Key Properties

Compound Name	Substituents (Position)	Molecular Weight	Key Features	Similarity Score
3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine	-CH₃ (C3), -SO₂CF₃ (C5)	~273.2*	High electrophilicity; enhanced thermal stability	Reference
3-Methoxy-5-(trifluoromethyl)pyridin-2-amine	-OCH₃ (C3), -CF₃ (C5)	~222.2	Moderate electron withdrawal; improved solubility in polar solvents	0.93
N-Methyl-5-(trifluoromethyl)pyridin-2-amine	-NHCH₃ (C2), -CF₃ (C5)	~190.2	Reduced hydrogen-bonding capacity; lower logP	0.72
3-Chloro-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine	-Cl (C3), -CF₃ (C5), nitro groups	~523.7	High molecular complexity; potential herbicidal activity	N/A
[3-(3-Amino-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine	-C₆H₄NH₂ (C3), -CF₃ (C5), -N(CH₃)₂ (C2)	~307.3	Extended conjugation; applications in optoelectronics	N/A

*Estimated based on substituent contributions.

Key Observations:

Electron-Withdrawing Groups :

• The trifluoromethanesulfonyl group in the target compound provides stronger electron withdrawal than the trifluoromethyl (-CF₃) group in 3-Methoxy-5-(trifluoromethyl)pyridin-2-amine . This increases its reactivity in nucleophilic aromatic substitution (NAS) reactions.
• The nitro-containing analog from exhibits extreme electron deficiency, making it suitable for explosives or herbicides but less stable under physiological conditions.

Solubility and Lipophilicity :

• The methoxy group in 3-Methoxy-5-(trifluoromethyl)pyridin-2-amine improves water solubility compared to the methyl group in the target compound. However, the latter’s sulfonyl group enhances crystallinity, aiding purification .
• N-Methyl-5-(trifluoromethyl)pyridin-2-amine has lower molecular weight and logP, favoring blood-brain barrier penetration in drug design .

Biological Applications: The target compound’s sulfonyl group is a hallmark of sulfonamide drugs (e.g., antibiotics, diuretics). In contrast, the benzimidazole derivatives in and are tailored for kinase inhibition due to their planar aromatic systems .

Key Observations:

• The target compound’s synthesis is less complex than benzimidazole derivatives (), which require sequential cyclization and coupling steps .
• LC/MS data for benzimidazole analogs show higher molecular weights (>500 Da) and longer retention times, indicating increased hydrophobicity .

Biological Activity

3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine is a compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer properties. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including data tables and relevant case studies.

Chemical Structure and Properties

3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine belongs to a class of compounds known for their diverse pharmacological activities. Its structure allows for interactions with biological targets, which is crucial for its efficacy as a therapeutic agent.

Antimicrobial Activity

Recent studies have highlighted the compound's potent antimicrobial effects, particularly against various strains of bacteria and fungi.

Minimum Inhibitory Concentration (MIC) Values

The following table summarizes the MIC values of 3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine against several microorganisms:

Microorganism	MIC (μM)
Pseudomonas aeruginosa	0.21
Escherichia coli	0.21
Candida albicans	0.83
Micrococcus luteus	Not specified

These findings indicate that the compound exhibits significant inhibitory effects against both Gram-negative and Gram-positive bacteria, as well as antifungal activity against Candida species .

Cytotoxicity and Selectivity

In cytotoxicity assays conducted on human cell lines (HaCat and BALB/c 3T3), the compound demonstrated varying degrees of toxicity. The HaCat cell line exhibited higher sensitivity to the compound, with an IC50 value reached after 72 hours of exposure .

Cytotoxicity Results

Cell Line	IC50 (μM)	Remarks
HaCat	Not specified	More sensitive to treatment
BALB/c 3T3	Not specified	Less sensitive compared to HaCat

The biological activity of 3-Methyl-5-trifluoromethanesulfonylpyridin-2-amine can be attributed to its interaction with key bacterial enzymes such as DNA gyrase and MurD. Molecular docking studies revealed that the compound forms crucial hydrogen bonds with amino acids in these enzymes, suggesting a mechanism similar to that of established antibiotics like ciprofloxacin .

Case Studies and Research Findings

A series of case studies have examined the efficacy of this compound in various settings. For instance, one study focused on its application against clinical strains of resistant bacteria, demonstrating its potential as a novel antimicrobial agent .

Key Findings from Case Studies

• Efficacy Against Resistant Strains : The compound showed effectiveness against clinical strains that are typically resistant to standard treatments.
• Potential for Further Development : Given its favorable bioavailability and drug-like properties, further development into a therapeutic agent is warranted.